Cas no 423170-79-0 ((-)-Phaselic acid)

• Product Name: (-)-Phaselic acid
• CAS No: 423170-79-0
• MF: C₁₃H₁₂O₈
• MW: 296.23
• CID: 4670242
• PubChem ID: 92299542
• Update Time: 2024-12-09

(-)-Phaselic acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl)oxy)-, (2R)-
• (2R)-2-(((2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)butanedioic acid
• Phaselic acid, (-)-
• AKOS027324057
• Butanedioic acid, 2-(((2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propen-1-yl)oxy)-, (2R)-
• (R)-2-((3-(3,4-Dihydroxyphenyl)acryloyl)oxy)succinic acid
• UNII-W3PJ394QLY
• SCHEMBL21191515
• W3PJ394QLY
• 423170-79-0
• (R,E)-2-((3-(3,4-Dihydroxyphenyl)acryloyl)oxy)succinic acid
• Caffeoylmalic acid
• (-)-Phaselic acid

• Inchi： InChI=1S/C13H12O8/c14-8-3-1-7(5-9(8)15)2-4-12(18)21-10(13(19)20)6-11(16)17/h1-5,10,14-15H,6H2,(H,16,17)(H,19,20)/b4-2+/t10-/m1/s1
• InChI Key： PMKQSEYPLQIEAY-XCRNYIDWSA-N
• SMILES： C1=CC(=C(C=C1C=CC(=O)OC(CC(=O)O)C(=O)O)O)O

Computed Properties

• Exact Mass: 296.05321734g/mol
• Monoisotopic Mass: 296.05321734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Color/Form: Oil

(-)-Phaselic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives